![molecular formula C22H16FN3O5S B6491894 3-[4-(4-fluorobenzenesulfonamido)benzamido]-1-benzofuran-2-carboxamide CAS No. 886907-53-5](/img/structure/B6491894.png)
3-[4-(4-fluorobenzenesulfonamido)benzamido]-1-benzofuran-2-carboxamide
Overview
Description
3-[4-(4-Fluorobenzenesulfonamido)benzamido]-1-benzofuran-2-carboxamide (FBSFBC) is an organic compound with a molecular formula of C17H14FNO4S. It is a derivative of benzofuran and is related to other compounds such as benzamides. FBSFBC has been studied for its potential to be used in a variety of scientific research applications, including drug design, biochemistry, and physiology.
Scientific Research Applications
3-[4-(4-fluorobenzenesulfonamido)benzamido]-1-benzofuran-2-carboxamide has been studied for its potential to be used in a variety of scientific research applications. It has been used as a scaffold for drug design, as a substrate for studying enzyme kinetics, and as a ligand for studying protein-ligand interactions. Additionally, 3-[4-(4-fluorobenzenesulfonamido)benzamido]-1-benzofuran-2-carboxamide has been studied for its potential to be used in the development of novel drugs and drug delivery systems.
Mechanism of Action
Target of Action
The primary targets of 3-[4-(4-fluorobenzenesulfonamido)benzamido]-1-benzofuran-2-carboxamide are currently unknown
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include pH, temperature, and the presence of other molecules. Specific information on how these factors influence the action of 3-[4-(4-fluorobenzenesulfonamido)benzamido]-1-benzofuran-2-carboxamide is currently lacking .
Advantages and Limitations for Lab Experiments
3-[4-(4-fluorobenzenesulfonamido)benzamido]-1-benzofuran-2-carboxamide has several advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize. Additionally, it has a wide range of potential applications and can be used in a variety of experiments. However, 3-[4-(4-fluorobenzenesulfonamido)benzamido]-1-benzofuran-2-carboxamide also has some limitations for use in lab experiments. It is a relatively small molecule and can be difficult to work with in some experiments. Additionally, it is not as well-studied as other compounds and its effects may not be fully understood.
Future Directions
There are several potential future directions for the use of 3-[4-(4-fluorobenzenesulfonamido)benzamido]-1-benzofuran-2-carboxamide. It could be studied for its potential to be used in the treatment of a variety of diseases and conditions. Additionally, it could be studied for its potential to be used in the development of novel drugs and drug delivery systems. Finally, it could be studied for its potential to be used in the development of novel biomaterials.
Synthesis Methods
3-[4-(4-fluorobenzenesulfonamido)benzamido]-1-benzofuran-2-carboxamide can be synthesized using a two-step procedure. The first step involves the reaction of 4-fluorobenzenesulfonamide with benzamidine in the presence of a base such as sodium hydroxide. This reaction produces 4-(4-fluorobenzenesulfonamido)benzamidine. The second step involves the reaction of this intermediate with 1-benzofuran-2-carboxylic acid in the presence of a catalyst such as p-toluenesulfonic acid. This reaction produces 3-[4-(4-fluorobenzenesulfonamido)benzamido]-1-benzofuran-2-carboxamide.
properties
IUPAC Name |
3-[[4-[(4-fluorophenyl)sulfonylamino]benzoyl]amino]-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16FN3O5S/c23-14-7-11-16(12-8-14)32(29,30)26-15-9-5-13(6-10-15)22(28)25-19-17-3-1-2-4-18(17)31-20(19)21(24)27/h1-12,26H,(H2,24,27)(H,25,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFCLILUCOXINLL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(O2)C(=O)N)NC(=O)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16FN3O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-(4-Fluorobenzenesulfonamido)benzamido]-1-benzofuran-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![11-(4-butoxyphenyl)-5-({[2-(trifluoromethyl)phenyl]methyl}sulfanyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene](/img/structure/B6491813.png)
![2-(2H-1,3-benzodioxol-5-yl)-5-[(4-methoxyphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one](/img/structure/B6491820.png)
![2-(3,4-dimethoxyphenyl)-5-(2-phenylethyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one](/img/structure/B6491822.png)
![5-methyl-4-{[(3-nitrophenyl)methyl]sulfanyl}-1,2-dihydropyrimidin-2-one](/img/structure/B6491830.png)
![2-(3,4-dimethoxyphenyl)-5-[(3,4-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one](/img/structure/B6491834.png)
![3-[2-(3,4-dimethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-[(2-methoxyphenyl)methyl]propanamide](/img/structure/B6491842.png)
![3-[2-(3,4-dimethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-[2-(thiophen-2-yl)ethyl]propanamide](/img/structure/B6491846.png)
![N-cycloheptyl-3-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanamide](/img/structure/B6491854.png)
![1-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxypropan-1-one](/img/structure/B6491859.png)
![3-bromo-N-{2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}benzamide](/img/structure/B6491869.png)
![N-[(2,4-dimethoxyphenyl)methyl]-3-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanamide](/img/structure/B6491877.png)
![3-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}-N-[2-(thiophen-2-yl)ethyl]propanamide](/img/structure/B6491893.png)
![3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-propylpropanamide](/img/structure/B6491905.png)